Cas no 911112-16-8 (7-(Trifluoromethyl)-5-(4-(trifluoromethyl)phenyl)pyrazolo[1,5-a]pyrimidine)

• Product Name: 7-(Trifluoromethyl)-5-(4-(trifluoromethyl)phenyl)pyrazolo[1,5-a]pyrimidine
• CAS No: 911112-16-8
• MF: C₁₄H₇F₆N₃
• MW: 331.215903520584
• MDL: MFCD32196775
• CID: 5226661
• Update Time: 2026-03-07

7-(Trifluoromethyl)-5-(4-(trifluoromethyl)phenyl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-(Trifluoromethyl)-5-(4-(trifluoromethyl)phenyl)pyrazolo[1,5-a]pyrimidine

• MDL： MFCD32196775
• Inchi： 1S/C14H7F6N3/c15-13(16,17)9-3-1-8(2-4-9)10-7-11(14(18,19)20)23-12(22-10)5-6-21-23/h1-7H
• InChI Key： QSNLGYFUOJQWDY-UHFFFAOYSA-N
• SMILES： C12=CC=NN1C(C(F)(F)F)=CC(C1=CC=C(C(F)(F)F)C=C1)=N2

Additional information on 7-(Trifluoromethyl)-5-(4-(trifluoromethyl)phenyl)pyrazolo[1,5-a]pyrimidine

Introduction to 7-(Trifluoromethyl)-5-(4-(trifluoromethyl)phenyl)pyrazolo[1,5-a]pyrimidine (CAS No. 911112-16-8)

7-(Trifluoromethyl)-5-(4-(trifluoromethyl)phenyl)pyrazolo[1,5-a]pyrimidine (CAS No. 911112-16-8) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potent biological activities, has been the subject of numerous studies aimed at elucidating its potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research advancements related to this compound.

The molecular structure of 7-(Trifluoromethyl)-5-(4-(trifluoromethyl)phenyl)pyrazolo[1,5-a]pyrimidine is notable for its incorporation of trifluoromethyl groups and a pyrazolo[1,5-a]pyrimidine scaffold. The trifluoromethyl groups contribute to the compound's lipophilicity and metabolic stability, while the pyrazolo[1,5-a]pyrimidine core provides a platform for diverse biological interactions. These structural elements collectively enhance the compound's pharmacological profile, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 7-(Trifluoromethyl)-5-(4-(trifluoromethyl)phenyl)pyrazolo[1,5-a]pyrimidine as an inhibitor of various kinases and enzymes involved in signal transduction pathways. Kinases play crucial roles in cellular processes such as proliferation, differentiation, and apoptosis. By selectively targeting these kinases, the compound can modulate signaling pathways implicated in diseases such as cancer and inflammatory disorders. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against the tyrosine kinase ABL, which is frequently dysregulated in chronic myeloid leukemia (CML).

In addition to its kinase inhibitory properties, 7-(Trifluoromethyl)-5-(4-(trifluoromethyl)phenyl)pyrazolo[1,5-a]pyrimidine has shown promise in modulating other biological targets. Studies have reported its ability to inhibit the activity of histone deacetylases (HDACs), which are epigenetic regulators involved in gene expression and chromatin remodeling. HDAC inhibitors have been extensively investigated for their potential in treating various cancers and neurodegenerative diseases. The dual action of this compound as both a kinase inhibitor and an HDAC inhibitor suggests its broad therapeutic potential.

The pharmacokinetic properties of 7-(Trifluoromethyl)-5-(4-(trifluoromethyl)phenyl)pyrazolo[1,5-a]pyrimidine have also been extensively studied. Research indicates that it exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for systemic administration. Furthermore, preclinical studies have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. These findings underscore its potential as a lead compound for further drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-(Trifluoromethyl)-5-(4-(trifluoromethyl)phenyl)pyrazolo[1,5-a]pyrimidine in various disease settings. Early-phase trials have shown promising results in patients with advanced solid tumors and hematological malignancies. The compound's ability to target multiple signaling pathways simultaneously may offer synergistic benefits when used in combination with other therapeutic agents. Ongoing research aims to optimize dosing regimens and identify biomarkers that can predict patient response.

In conclusion, 7-(Trifluoromethyl)-5-(4-(trifluoromethyl)phenyl)pyrazolo[1,5-a]pyrimidine (CAS No. 91112-16-8) represents a promising candidate in the development of novel therapeutics for a range of diseases. Its unique structural features and multifaceted biological activities make it an attractive target for further investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments.